SR9238

• CAS No.: 1416153-62-2
• Product Name: SR9238
• Molecular Formula: C31H33NO7S2
• Molecular Weight: 595.73
• IUPAC Name: ethyl 5-[[[4-(3-methylsulfonylphenyl)phenyl]methyl-(2,4,6-trimethylphenyl)sulfonylamino]methyl]furan-2-carboxylate
• Standard InChI: InChI=1S/C31H33NO7S2/c1-6-38-31(33)29-15-14-27(39-29)20-32(41(36,37)30-22(3)16-21(2)17-23(30)4)19-24-10-12-25(13-11-24)26-8-7-9-28(18-26)40(5,34)35/h7-18H,6,19-20H2,1-5H3
• Standard InChIKey: HDZWHJYZJWLTAG-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=C(O1)CN(CC2=CC=C(C=C2)C3=CC(=CC=C3)S(=O)(=O)C)S(=O)(=O)C4=C(C=C(C=C4C)C)C
• Appearance: Solid powder
• Description: SR9238 is a potent and selective LXR inverse agonist (IC50 values are 43 and 214 nM for LXRβ and LXRα, respectively). SR9238 selectively inhibits liver LXR over peripheral LXR. Exhibits selectivity for LXR over a panel of 20 other nuclear receptors, including FXR. It reduces hepatic steatosis in obese mice.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: SR9238; SR 9238; SR-9238.
• Reference: 1: Griffett K, Welch RD, Flaveny CA, Kolar GR, Neuschwander-Tetri BA, Burris TP. The LXR inverse agonist SR9238 suppresses fibrosis in a model of non-alcoholic steatohepatitis. Mol Metab. 2015 Feb 9;4(4):353-7. doi: 10.1016/j.molmet.2015.01.009. eCollection 2015 Apr. PubMed PMID: 25830098; PubMed Central PMCID: PMC4354919.
• PubChem Compound: 71478195
• Last Modified: Nov 11 2021